Cas no 67810-56-4 (2-16-a-Endorphin (sheep),16a-L-leucine-)

• Product Name: 2-16-a-Endorphin (sheep),16a-L-leucine-
• CAS No: 67810-56-4
• MF: C₇₄H₁₂₂N₁₈O₂₅S
• MW: 1695.93109750748
• CID: 506908
• PubChem ID: 3035192
• Update Time: 2025-11-01

2-16-a-Endorphin (sheep),16a-L-leucine- Chemical and Physical Properties

Names and Identifiers

• GLY-GLY-PHE-MET-THR-SER-GLU-LYS-SER-GLN-THR-PRO-LEU-VAL-THR-LEU
• H-GLY-GLY-PHE-MET-THR-SER-GLU-LYS-SER-GLN-THR-PRO-LEU-VAL-THR-LEU-OH
• 1-De-tyr-gamma-endorphin
• 67810-56-4
• (Des-tyr(1))-gamma-endorphin
• 2-16-a-Endorphin(sheep),16a-L-leucine-
• alpha-Endorphin (sheep), 1-de-L-tyrosine-16a-L-leucine
• YQEWLSJJOSZFHG-DSFKZNPVSA-N
• gamma-Endorphin, des-tyr(1)-
• gamma-Endorphin, des-tyrosine(1)-
• beta-Lipotropin(62-77)
• Dtgammae
• beta-Lph(62-77)
• 1-De-L-tyrosine-16a-L-leucine-alpha-endorphin (sheep)
• 2-16-a-Endorphin (sheep),16a-L-leucine-

• Inchi： 1S/C74H122N18O25S/c1-36(2)29-47(66(108)88-57(38(5)6)70(112)90-59(40(8)96)71(113)85-49(74(116)117)30-37(3)4)84-69(111)52-20-16-27-92(52)73(115)60(41(9)97)91-63(105)44(21-23-53(77)98)81-67(109)50(34-93)86-61(103)43(19-14-15-26-75)80-62(104)45(22-24-56(101)102)82-68(110)51(35-94)87-72(114)58(39(7)95)89-64(106)46(25-28-118-10)83-65(107)48(31-42-17-12-11-13-18-42)79-55(100)33-78-54(99)32-76/h11-13,17-18,36-41,43-52,57-60,93-97H,14-16,19-35,75-76H2,1-10H3,(H2,77,98)(H,78,99)(H,79,100)(H,80,104)(H,81,109)(H,82,110)(H,83,107)(H,84,111)(H,85,113)(H,86,103)(H,87,114)(H,88,108)(H,89,106)(H,90,112)(H,91,105)(H,101,102)(H,116,117)/t39-,40-,41-,43+,44+,45+,46+,47+,48+,49+,50+,51+,52+,57+,58+,59+,60+/m1/s1
• InChI Key： YQEWLSJJOSZFHG-DSFKZNPVSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H]([C@@H](C)O)C(N[C@@H](CO)C(N[C@@H](CCC(=O)O)C(N[C@@H](CCCCN)C(N[C@@H](CO)C(N[C@@H](CCC(N)=O)C(N[C@@H]([C@@H](C)O)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)[C@@H](C)O)=O)C(C)C)=O)CC(C)C)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC([C@H](CC1C=CC=CC=1)NC(CNC(CN)=O)=O)=O

Computed Properties

• Exact Mass: 1694.85000
• Monoisotopic Mass: 1694.85492262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 118
• Rotatable Bond Count: 55
• Complexity: 3390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.6
• Topological Polar Surface Area: 724Ų

Experimental Properties

• PSA: 723.89000
• LogP: -0.91900

2-16-a-Endorphin (sheep),16a-L-leucine- Security Information

• WGK Germany：3
• RTECS：JZ2250000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on 2-16-a-Endorphin (sheep),16a-L-leucine-

Introduction to 2-16-a-Endorphin (sheep) and CAS No 67810-56-4

The compound CAS No 67810-56-4 is a well-documented molecule in the field of biochemistry, particularly in the study of neuropeptides. Among its various applications, one of the most notable is its association with 2-16-a-Endorphin (sheep), a peptide that has garnered significant attention due to its biological activities and potential therapeutic implications. This introduction aims to provide a comprehensive overview of these substances, their mechanisms of action, and their relevance in contemporary research.

2-16-a-Endorphin (sheep) is a specific variant of endorphins, which are endogenous opioids that play a crucial role in pain modulation and mood regulation. Endorphins are synthesized in the body and interact with opioid receptors to produce effects similar to those of morphine. The sheep variant, in particular, has been studied for its unique properties and how it differs from other endorphin isoforms found in humans and other mammals.

The chemical structure of CAS No 67810-56-4 is characterized by specific amino acid sequences that contribute to its biological activity. This compound has been extensively researched for its potential applications in pharmacology and neuroscience. Recent studies have highlighted its role in modulating neural pathways associated with stress and anxiety, making it a promising candidate for developing new therapeutic strategies.

In recent years, advancements in analytical techniques have allowed researchers to gain deeper insights into the interactions between CAS No 67810-56-4 and biological systems. For instance, high-resolution mass spectrometry has enabled the precise identification and quantification of this compound in complex biological samples. These techniques have been instrumental in understanding its pharmacokinetics and pharmacodynamics.

One of the most exciting areas of research involving 2-16-a-Endorphin (sheep) is its potential use in treating chronic pain conditions. Traditional pain management often relies on opioids, which can have significant side effects. Endorphins, being natural painkillers, offer a more sustainable alternative. Studies have shown that administration of CAS No 67810-56-4 can lead to prolonged pain relief without the adverse effects associated with synthetic opioids.

Furthermore, the compound has been explored for its potential role in mental health disorders. Emerging evidence suggests that endorphins may play a role in mood regulation and stress response. By modulating endorphin levels, CAS No 67810-56-4 could potentially be used to treat conditions such as depression and anxiety. This area of research is particularly promising given the increasing prevalence of mental health issues worldwide.

The synthesis and purification of CAS No 67810-56-4 are critical steps in ensuring its efficacy in therapeutic applications. Researchers have developed sophisticated methods for producing this compound with high purity and yield. These methods often involve enzymatic synthesis or chemical modification of precursor molecules. The development of efficient synthetic routes has been crucial for scaling up production for clinical trials and potential commercialization.

Another important aspect of studying 2-16-a-Endorphin (sheep) is understanding its interactions with opioid receptors. These receptors are classified into three main types: mu (μ), delta (δ), and kappa (κ). Each receptor type mediates different physiological responses, and CAS No 67810-56-4 has been shown to interact selectively with certain receptor subtypes. This selectivity is key to developing targeted therapies that maximize therapeutic benefits while minimizing side effects.

Recent clinical trials have provided valuable insights into the therapeutic potential of CAS No 67810-56-4. These trials have focused on evaluating its efficacy in treating various conditions, including chronic pain, post-operative analgesia, and even neurodegenerative diseases. The results have been encouraging, suggesting that this compound could revolutionize how we approach pain management and mental health treatment.

The future direction of research on 2-16-a-Endorphin (sheep) and CAS No 67810-56-4 is likely to focus on optimizing delivery methods and exploring combination therapies. For instance, developing nanoparticles or other delivery systems could enhance the bioavailability of these compounds. Additionally, combining them with other drugs or non-pharmacological interventions might lead to synergistic effects that improve patient outcomes.

In conclusion, the study of 2-16-a-Endorphin (sheep) and CAS No 67810-56-4 represents a significant advancement in our understanding of neuropeptides and their potential therapeutic applications. The compound's unique properties make it a valuable tool for researchers investigating pain management, mental health disorders, and other neurological conditions. As research continues to evolve, we can expect even more innovative uses for this remarkable molecule.